Cas no 20104-40-9 (1,1':3',1''-Terphenyl, 2'-methoxy-)

• Product Name: 1,1':3',1''-Terphenyl, 2'-methoxy-
• CAS No: 20104-40-9
• MF: C₁₉H₁₆O
• MW: 260.329745292664
• CID: 5689210
• Update Time: 2025-04-23

1,1':3',1''-Terphenyl, 2'-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1,1':3',1''-Terphenyl, 2'-methoxy-

• Inchi： 1S/C19H16O/c1-20-19-17(15-9-4-2-5-10-15)13-8-14-18(19)16-11-6-3-7-12-16/h2-14H,1H3
• InChI Key： GZPSSLBABVRXFT-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC(C3=CC=CC=C3)=C2OC)=CC=CC=C1

Experimental Properties

• Density: 1.066±0.06 g/cm3(Predicted)
• Boiling Point: 354.0±11.0 °C(Predicted)

Additional information on 1,1':3',1''-Terphenyl, 2'-methoxy-

Comprehensive Guide to 1,1':3',1''-Terphenyl, 2'-methoxy- (CAS No. 20104-40-9): Properties, Applications, and Market Insights

The chemical compound 1,1':3',1''-Terphenyl, 2'-methoxy- (CAS No. 20104-40-9) is a specialized aromatic hydrocarbon derivative that has gained significant attention in advanced material science and organic synthesis. As researchers increasingly explore high-performance organic electronic materials, this methoxy-substituted terphenyl derivative has emerged as a valuable building block for creating novel molecular architectures.

Structurally, 2'-methoxy-1,1':3',1''-terphenyl features a unique three-ring system with a methoxy group at the 2' position, which significantly influences its electronic properties and molecular interactions. This structural characteristic makes it particularly interesting for applications requiring precise molecular stacking and controlled electron delocalization, two properties highly sought after in the development of organic semiconductors and liquid crystal materials.

Recent studies have highlighted the potential of methoxy-substituted terphenyl compounds in OLED technology, where their ability to form stable thin films and exhibit favorable charge transport properties makes them promising candidates for next-generation display materials. The growing demand for energy-efficient display technologies has consequently increased research interest in 20104-40-9 and related compounds.

In synthetic chemistry, 1,1':3',1''-Terphenyl, 2'-methoxy- serves as a versatile intermediate for constructing more complex molecular systems. Its rigid backbone and functionalizable positions allow for the creation of custom-designed aromatic systems, which are crucial in developing molecular sensors and advanced catalysts. The compound's stability under various reaction conditions makes it particularly valuable for multi-step organic synthesis.

The photophysical properties of CAS 20104-40-9 have also attracted attention in materials science. Researchers are investigating its potential in luminescent materials and photoactive systems, especially in contexts where controlled energy transfer is desired. These applications align well with current industry trends toward smart materials and responsive molecular systems.

From a commercial perspective, the market for terphenyl derivatives like 2'-methoxy-1,1':3',1''-terphenyl has shown steady growth, particularly in Asia-Pacific regions where electronic materials research is expanding rapidly. Suppliers have reported increasing demand for high-purity samples of 20104-40-9, especially from academic institutions and corporate R&D departments focused on advanced material development.

Quality control remains crucial for applications of 1,1':3',1''-Terphenyl, 2'-methoxy-, with HPLC purity typically specified at ≥98% for research-grade material. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to verify the structural integrity of this compound, particularly when used in precision material synthesis.

Environmental and safety considerations for CAS No. 20104-40-9 follow standard laboratory chemical protocols. While not classified as hazardous under current regulations, proper handling procedures should be maintained, including the use of appropriate personal protective equipment and adequate ventilation when working with powdered forms of the compound.

Future research directions for 2'-methoxyterphenyl derivatives may explore their potential in organic photovoltaic devices and molecular electronics, areas that align with global sustainability initiatives. The compound's modular structure offers numerous possibilities for structural modification to fine-tune properties for specific applications.

For researchers seeking alternatives or complementary compounds, structurally related molecules such as unsubstituted terphenyls or differentially substituted analogs may provide interesting comparison points when studying structure-property relationships in this class of aromatic hydrocarbons.

In summary, 1,1':3',1''-Terphenyl, 2'-methoxy- (CAS No. 20104-40-9) represents an important building block in modern materials chemistry, with applications spanning from electronic materials to specialty chemicals. Its unique combination of structural features and physicochemical properties continues to make it a valuable compound for both academic research and industrial applications in the field of advanced organic materials.